Cas no 1219971-82-0 (3-Piperidinyl cyclobutanecarboxylate hydrochloride)

3-Piperidinyl cyclobutanecarboxylate hydrochloride is a synthetic organic compound featuring a cyclobutane carboxylate moiety linked to a piperidine ring, with hydrochloride salt formation enhancing its stability and solubility. This structure makes it a versatile intermediate in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules. The cyclobutane ring contributes to conformational rigidity, while the piperidine group offers potential for further functionalization. Its hydrochloride form ensures improved handling and storage properties. The compound is of interest in medicinal chemistry for exploring structure-activity relationships, particularly in CNS-targeting or enzyme-modulating applications. Its well-defined stereochemistry and purity make it suitable for precise synthetic workflows.
3-Piperidinyl cyclobutanecarboxylate hydrochloride structure
1219971-82-0 structure
Product Name:3-Piperidinyl cyclobutanecarboxylate hydrochloride
CAS No:1219971-82-0
MF:C10H18ClNO2
MW:219.70842218399
CID:4687378
Update Time:2025-05-19

3-Piperidinyl cyclobutanecarboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-PIPERIDINYL CYCLOBUTANECARBOXYLATE HYDROCHLORIDE
    • piperidin-3-yl cyclobutanecarboxylate hydrochloride
    • 3-Piperidinyl cyclobutanecarboxylate hydrochloride
    • Inchi: 1S/C10H17NO2.ClH/c12-10(8-3-1-4-8)13-9-5-2-6-11-7-9;/h8-9,11H,1-7H2;1H
    • InChI Key: CNDKINFJDDAMBF-UHFFFAOYSA-N
    • SMILES: Cl.O(C(C1CCC1)=O)C1CNCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 189
  • Topological Polar Surface Area: 38.3

3-Piperidinyl cyclobutanecarboxylate hydrochloride Pricemore >>

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Additional information on 3-Piperidinyl cyclobutanecarboxylate hydrochloride

Comprehensive Overview of 3-Piperidinyl cyclobutanecarboxylate hydrochloride (CAS No. 1219971-82-0)

3-Piperidinyl cyclobutanecarboxylate hydrochloride (CAS No. 1219971-82-0) is a specialized organic compound with a unique molecular structure that combines a piperidine ring and a cyclobutane carboxylate moiety. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and development. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry.

The molecular formula of 3-Piperidinyl cyclobutanecarboxylate hydrochloride is C10H18ClNO2, with a molecular weight of approximately 219.71 g/mol. Its structure features a cyclobutane ring linked to a piperidine group via a carboxylate bridge, which contributes to its distinct physicochemical properties. Researchers often explore this compound for its potential as a building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

One of the key reasons 3-Piperidinyl cyclobutanecarboxylate hydrochloride is of interest is its role in medicinal chemistry. The piperidine moiety is a common pharmacophore found in many FDA-approved drugs, and its incorporation into this compound opens up possibilities for creating analogs with enhanced bioactivity. Recent studies have investigated its utility in targeting specific enzymes or receptors, though further research is needed to fully elucidate its mechanisms of action.

In addition to its pharmaceutical applications, 3-Piperidinyl cyclobutanecarboxylate hydrochloride is also used in academic and industrial research settings. Its unique structural features make it a valuable tool for studying cyclobutane ring strain and piperidine-based interactions in chemical reactions. Researchers often employ this compound to explore new synthetic pathways or to optimize existing methodologies for producing high-value intermediates.

The synthesis of 3-Piperidinyl cyclobutanecarboxylate hydrochloride typically involves multi-step organic reactions, including cyclization and salt formation processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are used to confirm its purity and structural integrity. Proper handling and storage are essential to maintain its stability, as exposure to moisture or extreme temperatures can degrade the compound over time.

Market demand for 3-Piperidinyl cyclobutanecarboxylate hydrochloride has been steadily increasing, driven by its growing applications in drug discovery and material science. Suppliers often provide this compound in various quantities, ranging from milligrams to kilograms, to meet the needs of different research institutions. Pricing can vary based on purity levels and supplier reputation, making it important for buyers to verify specifications before purchase.

From an SEO perspective, common search queries related to this compound include "3-Piperidinyl cyclobutanecarboxylate hydrochloride uses," "CAS 1219971-82-0 supplier," and "piperidine derivatives in drug development." These keywords reflect the interests of researchers and industry professionals seeking detailed information about its properties and applications. By addressing these topics, this article aims to provide a comprehensive resource that meets the needs of its target audience.

Looking ahead, the future of 3-Piperidinyl cyclobutanecarboxylate hydrochloride appears promising, with ongoing research exploring its potential in new therapeutic areas. As synthetic methodologies continue to advance, the efficiency and scalability of its production are expected to improve, further expanding its accessibility to the scientific community. Researchers are also investigating its derivatives for enhanced bioactivity and reduced side effects, which could lead to breakthroughs in various medical fields.

In summary, 3-Piperidinyl cyclobutanecarboxylate hydrochloride (CAS No. 1219971-82-0) is a versatile compound with significant potential in pharmaceutical and chemical research. Its unique structure, combined with its applications in drug discovery and material science, makes it a valuable asset for scientists and industry professionals alike. Continued exploration of its properties and uses will undoubtedly contribute to advancements in these fields, solidifying its importance in modern chemistry.

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